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Compound of Interest

Compound Name: 1-methyl-1H-indole-5-carbonitrile

Cat. No.: B1312812 Get Quote

Technical Guide: 1-methyl-1H-indole-5-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a

detailed synthetic protocol for 1-methyl-1H-indole-5-carbonitrile, a heterocyclic compound of

interest in medicinal chemistry and drug discovery.

Core Molecular Data
The fundamental molecular characteristics of 1-methyl-1H-indole-5-carbonitrile are

summarized below.

Property Value

Molecular Formula C₁₀H₈N₂

Molecular Weight 156.19 g/mol

CAS Number 91634-11-6
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The following section details a standard laboratory procedure for the synthesis of 1-methyl-1H-
indole-5-carbonitrile. The method is based on the N-methylation of the parent indole, 1H-

indole-5-carbonitrile.

Experimental Protocol: N-methylation of 1H-indole-5-
carbonitrile
This protocol is adapted from established methods for the N-methylation of indoles.

Materials:

1H-indole-5-carbonitrile

Sodium amide (NaNH₂) or Sodium hydride (NaH)

Methyl iodide (CH₃I) or Dimethyl sulfate ((CH₃)₂SO₄)

Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

Water (H₂O)

Ethyl acetate (EtOAc)

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Inert atmosphere (Nitrogen or Argon)

Standard glassware for extraction and filtration

Rotary evaporator
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Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 1H-

indole-5-carbonitrile in anhydrous DMF.

Deprotonation: Cool the solution to 0 °C using an ice bath. Add sodium hydride (as a 60%

dispersion in mineral oil) portion-wise to the stirred solution. Allow the mixture to stir at room

temperature for 30 minutes.

Methylation: Cool the reaction mixture back to 0 °C. Add methyl iodide dropwise via a

dropping funnel. Allow the reaction to warm to room temperature and stir for 3-4 hours.

Quenching: Carefully quench the reaction by the slow addition of water.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate. Wash

the combined organic layers with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel to

yield pure 1-methyl-1H-indole-5-carbonitrile.

Synthetic Workflow
The logical flow of the synthesis is depicted in the diagram below.
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Caption: Synthetic pathway for 1-methyl-1H-indole-5-carbonitrile.

To cite this document: BenchChem. [1-methyl-1H-indole-5-carbonitrile molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312812#1-methyl-1h-indole-5-carbonitrile-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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